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Compound Name:
2-(4-

Methylphenoxy)acetohydrazide

Cat. No.: B1331712 Get Quote

Application Notes and Protocols: Synthesis of 2-
(4-Methylphenoxy)acetohydrazide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and a comprehensive experimental protocol

for the synthesis of 2-(4-methylphenoxy)acetohydrazide from ethyl (4-

methylphenoxy)acetate via hydrazinolysis. This reaction is a fundamental transformation in

medicinal chemistry, as the resulting hydrazide is a versatile intermediate for the synthesis of

various heterocyclic compounds with potential biological activities. The protocol herein

describes a straightforward and efficient method, complete with reaction parameters,

purification techniques, and characterization data.

Introduction
Hydrazides are a significant class of organic compounds that serve as crucial synthons for the

preparation of a wide array of heterocyclic systems.[1] Derivatives of hydrazides are known to

exhibit a broad spectrum of biological activities, making them attractive targets in drug

discovery and development.[1][2][3][4][5][6][7] The synthesis of 2-(4-
methylphenoxy)acetohydrazide is a key step in accessing novel molecules with potential
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therapeutic applications. The most common and direct method for this synthesis is the

hydrazinolysis of the corresponding ester, ethyl (4-methylphenoxy)acetate, with hydrazine

hydrate.[1][8] This reaction is typically carried out in an alcoholic solvent and proceeds with

good yield and purity.

Reaction Scheme
Scheme 1: Synthesis of 2-(4-methylphenoxy)acetohydrazide from ethyl (4-

methylphenoxy)acetate and hydrazine hydrate.

Experimental Protocol
This protocol is based on a well-established procedure for the synthesis of 2-(4-
methylphenoxy)acetohydrazide.[1]

Materials:

Ethyl (4-methylphenoxy)acetate (1.94 g, 0.01 mol)

Hydrazine hydrate (99%, 1.00 g, 0.02 mol)

Ethanol (15 mL)

Round-bottom flask (50 mL)

Water bath

Reflux condenser

Filtration apparatus (Büchner funnel, filter paper)

Beakers

Recrystallization apparatus

Procedure:
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Reaction Setup: In a 50 mL round-bottom flask, combine ethyl (4-methylphenoxy)acetate

(1.94 g, 0.01 mol) and ethanol (15 mL).

Addition of Hydrazine Hydrate: To this solution, add hydrazine hydrate (99%, 0.02 mol).

Reaction: Heat the reaction mixture on a water bath under reflux for 6 hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).[8]

Solvent Removal: After the reaction is complete, remove the excess ethanol by distillation.

Crystallization: Allow the reaction mixture to cool to room temperature. Colorless, needle-

shaped crystals of 2-(4-methylphenoxy)acetohydrazide will begin to separate.

Isolation: Collect the crystals by filtration using a Büchner funnel.

Purification: Recrystallize the crude product from ethanol to obtain pure 2-(4-
methylphenoxy)acetohydrazide.

Drying: Dry the purified crystals in a desiccator.

Data Presentation
The following table summarizes the quantitative data for the synthesis of 2-(4-
methylphenoxy)acetohydrazide.
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Parameter Value Reference

Starting Material
Ethyl (4-

methylphenoxy)acetate
[1]

Reagent Hydrazine Hydrate (99%) [1]

Solvent Ethanol [1]

Reaction Time 6 hours [1]

Reaction Temperature Water bath temperature [1]

Yield 1.2 g (67.0%) [1]

Melting Point 411-413 K [1]

Appearance
Colorless needle-shaped

crystals
[1]

Characterization
The structure and purity of the synthesized 2-(4-methylphenoxy)acetohydrazide can be

confirmed by various analytical techniques:

Melting Point: Determination of the melting point range.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups (e.g., N-H, C=O,

C-O).

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and the connectivity of atoms.

Mass Spectrometry (MS): To determine the molecular weight of the compound.

The acetohydrazide group (C7/C8/N1/N2/O2) in the title compound is approximately planar.[1]

In the crystalline state, molecules are linked via intermolecular N-H···O, N-H···N, and C-H···O

hydrogen bonds, forming infinite two-dimensional networks.[1][9]

Experimental Workflow
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Caption: Experimental workflow for the synthesis of 2-(4-methylphenoxy)acetohydrazide.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Hydrazine hydrate is corrosive and toxic. Handle with extreme care.

Ethanol is flammable. Avoid open flames.

Consult the Safety Data Sheets (SDS) for all chemicals before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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